Cas no 1261640-76-9 (3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1261640-76-9
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4799437
• Update Time: 2025-06-08

3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-4-9(15)8(14)3-5(7)11-10(16)6(1-2-20-11)12(17,18)19/h1-4H
• InChI Key： VVXAEHVSGZMRMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=C(C(F)(F)F)C=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1261640-76-9)

3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1261640-76-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with fluorine and trifluoromethyl groups, as well as a 2,4,5-trichlorophenyl moiety. These structural elements contribute to its potential applications in various biological and chemical processes.

The synthesis of 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine involves multiple steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in optimizing the synthesis process.

In terms of its biological activity, 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, it has been evaluated for its ability to modulate the activity of kinases and G-protein coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The physicochemical properties of 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine are also noteworthy. Its high lipophilicity and stability make it suitable for use in both in vitro and in vivo experiments. Additionally, its solubility characteristics can be fine-tuned through various formulation strategies to enhance its bioavailability and pharmacokinetic profile. These properties are crucial for optimizing its performance in preclinical and clinical settings.

Recent research has also explored the potential of 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine as a lead compound for the development of novel therapeutic agents. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding interactions with target proteins. These computational tools provide valuable insights into the structure-activity relationships (SARs) of the compound, guiding further optimization efforts.

In the context of drug discovery, 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine has been evaluated in high-throughput screening (HTS) campaigns to identify hits with desirable biological activities. Hits from these screens are further characterized through structure-based drug design (SBDD) approaches to refine their potency and selectivity. The compound's unique chemical structure offers a scaffold that can be modified to enhance its therapeutic potential while minimizing off-target effects.

Clinical trials involving compounds derived from 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine are currently underway to assess their safety and efficacy in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and tolerability profiles. Ongoing phase II trials aim to evaluate the compound's therapeutic effects in specific patient populations suffering from various diseases.

The environmental impact of 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine is another important consideration. Researchers are actively investigating sustainable synthesis methods that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are being applied to develop eco-friendly processes that align with environmental regulations and corporate sustainability goals.

In conclusion, 3-Fluoro-2-(2,4,5-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1261640-76-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further development into novel therapeutic agents. Continued research efforts will likely uncover additional uses and optimizations for this compound, contributing to advancements in healthcare and medicine.